Cas no 1932223-41-0 (rac-[(4S,6R)-6-methyl-2-thioxohexahydropyrimidin-4-yl]acetic acid)

• Product Name: rac-[(4S,6R)-6-methyl-2-thioxohexahydropyrimidin-4-yl]acetic acid
• CAS No: 1932223-41-0
• CID: 4629968
• Update Time: 2025-05-19

rac-[(4S,6R)-6-methyl-2-thioxohexahydropyrimidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-[(4S,6R)-6-methyl-2-thioxohexahydropyrimidin-4-yl]acetic acid

• Inchi： InChI=1S/C7H12N2O2S/c1-4-2-5(3-6(10)11)9-7(12)8-4/h4-5H,2-3H2,1H3,(H,10,11)(H2,8,9,12)/t4-,5+/m1/s1
• InChI Key： VWVFOUCGKCYTEJ-UHNVWZDZSA-N
• SMILES： C[C@@H]1C[C@H](NC(N1)=S)CC(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on rac-[(4S,6R)-6-methyl-2-thioxohexahydropyrimidin-4-yl]acetic acid

Rac-[(4S,6R)-6-Methyl-2-Thioxohexahydropyrimidin-4-Yl]Acetic Acid: A Comprehensive Overview

Rac-[(4S,6R)-6-Methyl-2-Thioxohexahydropyrimidin-4-Yl]Acetic Acid, also known by its CAS number 1932223-41-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of hexahydropyrimidine derivatives, which have been extensively studied for their potential applications in drug development and agricultural chemistry.

The structure of this compound is characterized by a hexahydropyrimidine ring system with a thio group at the 2-position and a methyl group at the 6-position. The stereochemistry of the molecule is defined by the (4S,6R) configuration, which plays a crucial role in determining its biological activity and selectivity. The acetic acid moiety attached to the 4-position further enhances the compound's functional properties, making it a versatile building block for various chemical modifications.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of antimicrobial agents and anticancer drugs. The thio group in the structure has been shown to exhibit strong antioxidant properties, which could be exploited in designing therapeutic agents targeting oxidative stress-related diseases.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The stereochemical control during synthesis is critical to ensure the desired (4S,6R) configuration. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to optimize the production process, making it more efficient and cost-effective.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated potent activity against various bacterial and fungal pathogens, suggesting its potential as an alternative to conventional antibiotics. Additionally, studies on its cytotoxicity against cancer cell lines have shown selective inhibition, indicating its potential in anticancer therapy.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Initial findings suggest that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with current environmental regulations for chemical safety.

In conclusion, Rac-[(4S,6R)-6-Methyl-2-Thioxohexahydropyrimidin-4-Yl]Acetic Acid (CAS No: 1932223-41-0) represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it an attractive candidate for further research and development in drug discovery and agrochemicals.